Antibiotic TS 885
Overview
Description
Synthesis Analysis
The synthesis of antibiotics is a complex process that often involves multiple steps and various chemical reactions . The synthesis process can vary greatly depending on the specific antibiotic being produced .Molecular Structure Analysis
The molecular structure of an antibiotic plays a crucial role in its function and effectiveness . The structure can influence how the antibiotic interacts with bacterial cells and how it is absorbed and metabolized in the body .Chemical Reactions Analysis
Antibiotics interact with bacterial cells through a series of chemical reactions . These reactions can involve binding to specific proteins in the bacterial cell, disrupting cell wall synthesis, or interfering with bacterial DNA and RNA synthesis .Physical And Chemical Properties Analysis
Antibacterial agents occupy a different region of physicochemical property space than compounds from other drug classes. In particular, the structural complexity of antimicrobials is generally greater, with an increased density of polar functionality, a larger number of chiral centers, and a higher molecular weight .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 9-Methylstreptimidone:
Antifungal Activity
9-Methylstreptimidone has been shown to be active against several fungi, including S. sake, S. fragilis, R. rubra, T. rubra, and C. albidus with MICs (Minimum Inhibitory Concentrations) ranging from 4-20 μg/mL .
Antiviral Activity
This compound also exhibits antiviral activity against poliovirus, vesicular stomatitis virus (VSV), and Newcastle disease virus (NDV) in vitro, with an MIC of 0.02 μg/mL for all .
Application in Mouse Models of Infection
9-Methylstreptimidone increases survival in mouse models of infection with influenza A2 (H2N2) or C. albicans when administered prior to infection .
Anti-inflammatory Properties
It has been reported to inhibit NO production and iNOS expression in LPS-stimulated RAW264.7 cells .
Apoptosis Induction
The compound induced apoptosis in Jurkat cells and adult T-cell leukemia cells .
Mechanism of Action
Target of Action
9-Methylstreptimidone, also known as Antibiotic TS 885, is primarily targeted towards various fungi, including S. sake, S. fragilis, R. rubra, T. rubra, and C. albidus . It also exhibits antiviral activity against poliovirus, vesicular stomatitis virus (VSV), and Newcastle disease virus (NDV) .
Mode of Action
The compound interacts with its targets by inhibiting Nitric Oxide (NO) production and inducible Nitric Oxide Synthase (iNOS) expression in LPS-stimulated RAW264.7 cells . It also induces apoptosis in Jurkat cells and adult T-cell leukemia cells .
Biochemical Pathways
It is known that the compound has a significant impact on the production of nitric oxide (no) and the expression of inducible nitric oxide synthase (inos), suggesting that it may affect pathways related to these molecules .
Result of Action
The primary result of 9-Methylstreptimidone’s action is the inhibition of NO production and iNOS expression in LPS-stimulated RAW264.7 cells . This leads to a decrease in the proliferation of these cells. Additionally, the compound induces apoptosis in Jurkat cells and adult T-cell leukemia cells , leading to a reduction in the number of these cells.
Action Environment
The action of 9-Methylstreptimidone can be influenced by various environmental factors. For instance, the compound exhibits high antiyeast and antifungal activity in a streptomycete fermentation environment . .
Safety and Hazards
Antibiotics pose significant environmental risks including the development of both toxic effects at high doses and antibiotic resistance at doses well below the Minimum Inhibitory Concentration (MIC) which kill bacteria . They also have potential side effects in humans, which can range from mild allergic reactions to serious adverse events .
Future Directions
properties
IUPAC Name |
4-[(2R,5S,6E,8Z)-2-hydroxy-5,7-dimethyl-4-oxodeca-6,8-dienyl]piperidine-2,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO4/c1-4-5-11(2)6-12(3)15(20)10-14(19)7-13-8-16(21)18-17(22)9-13/h4-6,12-14,19H,7-10H2,1-3H3,(H,18,21,22)/b5-4-,11-6+/t12-,14+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATUBIBZJAGAIBW-WGEALTPQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC(=CC(C)C(=O)CC(CC1CC(=O)NC(=O)C1)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\C(=C\[C@H](C)C(=O)C[C@@H](CC1CC(=O)NC(=O)C1)O)\C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401314773 | |
Record name | 9-Methylstreptimidone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401314773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Antibiotic TS 885 | |
CAS RN |
51867-94-8 | |
Record name | 9-Methylstreptimidone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51867-94-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Methylstreptimidone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401314773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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